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Compound of Interest

Compound Name:
1-(Difluoromethoxy)-3-

nitrobenzene

Cat. No.: B1333252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety information for 1-(Difluoromethoxy)-3-
nitrobenzene (CAS No: 22236-07-3), a compound often utilized in research and development

settings.[1][2] The information is compiled from various Safety Data Sheets (SDS) and

chemical databases. A significant portion of the toxicological assessment is inferred from the

known profile of nitrobenzene, as specific comprehensive studies on this substituted compound

are not widely available.[1][3]

Chemical and Physical Properties
A summary of the key physical and chemical identifiers for 1-(Difluoromethoxy)-3-
nitrobenzene is presented below. This data is essential for proper handling, storage, and

experimental design.
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Property Value Source

CAS Number 22236-07-3 [1][2][4]

Molecular Formula C₇H₅F₂NO₃ [4][5]

Molecular Weight 189.12 g/mol [4][5]

Synonyms

3-

(Difluoromethoxy)nitrobenzene

, alpha,alpha-Difluoro-3-

nitroanisole

[2][4][5]

Physical State Liquid [2]

Boiling Point 240-242 °C [2][5]

Density 1.391 g/cm³ [2][5]

Flash Point >110 °C (>230 °F) [5]

Storage
Store at room temperature in a

cool, dry, well-ventilated place.
[1][4]

Hazard Identification and GHS Classification
1-(Difluoromethoxy)-3-nitrobenzene is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification provides a universal standard for understanding its

primary dangers.
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GHS Classification Details

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[1][3] H315: Causes

skin irritation.[1][2][3] H319: Causes serious eye

irritation.[1][2][3] H335: May cause respiratory

irritation.[1][2][3]

Precautionary Statements

P261: Avoid breathing mist/vapours/spray.[2][4]

P264: Wash skin thoroughly after handling.[2][6]

P270: Do not eat, drink or smoke when using

this product.[6] P271: Use only outdoors or in a

well-ventilated area.[2][4] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[1][2] P301+P312: IF SWALLOWED:

Call a POISON CENTER/doctor if you feel

unwell. P302+P352: IF ON SKIN: Wash with

plenty of soap and water.[4] P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[1][4]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3] P403+P233: Store in a

well-ventilated place. Keep container tightly

closed.[2] P405: Store locked up.[2][4] P501:

Dispose of contents/container to an approved

waste disposal plant.[2]

Experimental Protocols and Workflows
Given the limited specific experimental data, this section outlines standardized workflows for

safe handling and emergency response based on the compound's classification.

Proper handling from receipt to disposal is critical to minimize exposure risk. The following

workflow should be adopted as a standard laboratory protocol.
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Preparation

Handling

Storage & Disposal

Review SDS and
Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Ground Equipment to Prevent
Static Discharge

Keep Container
Tightly Closed

Store in a Cool, Dry,
Well-Ventilated Area

Segregate from
Strong Oxidizing Agents

Dispose of Waste via
Licensed Disposal Company

Procedure Complete

Receive Chemical
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Minor Spill

Major Spill

Spill Occurs

Spill Size?

Ensure Adequate Ventilation
& Wear Full PPE

MinorEvacuate Area Immediately
& Move Upwind

Major

Absorb with Inert Material
(Sand, Vermiculite)

Collect into a Labeled,
Sealed Container for Disposal

Area Decontaminated

Alert Emergency Services
& Fire Brigade

Prevent Entry into Drains
and Waterways

Contain Spill with Sand/Earth
if Safe to Do So
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Known Nitrobenzene Hazards

1-(Difluoromethoxy)-
3-nitrobenzene

Contains
Nitrobenzene Moiety

Structural
Component

Potential for Shared Toxicological Profile with Nitrobenzene

Implies Potential Hazard

Methemoglobinemia Hepatotoxicity Reproductive Toxicity (Male) Possible Carcinogen (IARC Group 2B)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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